Cas no 53657-09-3 (1-Heptyl-1h-imidazole)
1-Heptyl-1h-imidazole structure
Product Name:1-Heptyl-1h-imidazole
CAS No:53657-09-3
MF:C10H18N2
MW:166.263322353363
MDL:MFCD18889409
CID:378420
PubChem ID:186669
Update Time:2025-04-19
1-Heptyl-1h-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptylimidazole
- 1-HEPTYL-1H-IMIDAZOLE
- 1H-Imidazole, 1-heptyl-
- 1h-imidazole,1-heptyl
- 1-Subsituted 1H-imidazole,5
- N-Heptylimidazol
- N-Heptylimidazole
- CS-0331840
- AC6315
- AKOS013124578
- NQQMTFKCFYHSBJ-UHFFFAOYSA-N
- AS-10319
- CHEMBL94372
- SCHEMBL521865
- 1-Subsituted 1H-imidazole, 5
- BDBM84670
- 53657-09-3
- MFCD18889409
- DTXSID40201892
- DB-250425
- 1-Heptyl-1h-imidazole
-
- MDL: MFCD18889409
- Inchi: 1S/C10H18N2/c1-2-3-4-5-6-8-12-9-7-11-10-12/h7,9-10H,2-6,8H2,1H3
- InChI Key: NQQMTFKCFYHSBJ-UHFFFAOYSA-N
- SMILES: N1(C=NC=C1)CCCCCCC
Computed Properties
- Exact Mass: 166.14700
- Monoisotopic Mass: 166.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8A^2
- XLogP3: 2.8
Experimental Properties
- Density: 0.92
- Boiling Point: 286.2°C at 760 mmHg
- Flash Point: 126.9°C
- Refractive Index: 1.5
- PSA: 17.82000
- LogP: 2.85350
1-Heptyl-1h-imidazole Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Heptyl-1h-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM186974-10g |
1-Heptyl-1H-imidazole |
53657-09-3 | 95% | 10g |
$422 | 2021-08-05 | |
| TRC | H252615-25mg |
1-Heptyl-1h-imidazole |
53657-09-3 | 25mg |
$ 110.00 | 2022-06-04 | ||
| TRC | H252615-50mg |
1-Heptyl-1h-imidazole |
53657-09-3 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | H252615-100mg |
1-Heptyl-1h-imidazole |
53657-09-3 | 100mg |
$ 290.00 | 2022-06-04 | ||
| Chemenu | CM186974-250mg |
1-Heptyl-1H-imidazole |
53657-09-3 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM186974-1g |
1-Heptyl-1H-imidazole |
53657-09-3 | 95% | 1g |
$*** | 2023-05-30 | |
| abcr | AB496853-100 mg |
1-Heptylimidazole; 99% |
53657-09-3 | 100mg |
€207.60 | 2023-06-15 | ||
| abcr | AB496853-1 g |
1-Heptylimidazole; 99% |
53657-09-3 | 1g |
€528.40 | 2023-06-15 | ||
| Alichem | A069003410-5g |
1-Heptyl-1H-imidazole |
53657-09-3 | 95% | 5g |
$478.38 | 2023-09-01 | |
| Alichem | A069003410-10g |
1-Heptyl-1H-imidazole |
53657-09-3 | 95% | 10g |
$639.18 | 2023-09-01 |
1-Heptyl-1h-imidazole Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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